Cas no 1093-87-4 (Pregna-3,5-dien-20-one(6CI,7CI,8CI,9CI))

• Product Name: Pregna-3,5-dien-20-one(6CI,7CI,8CI,9CI)
• CAS No: 1093-87-4
• MF: C₂₁H₃₀O
• MW: 298.462306499481
• CID: 228755
• PubChem ID: 247860
• Update Time: 2025-04-19

Pregna-3,5-dien-20-one(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-3,5-dien-20-one(6CI,7CI,8CI,9CI)
• 1-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• AC1L6L62
• AG-K-21206
• AR-1L1760
• CTK0I2916
• NSC63302
• NSC-63302
• Pregna-3,5-dien-20-one
• SureCN2593080
• YXRFQWKNFFQPAQ-LEKSSAKUSA-N
• SCHEMBL2593080
• DTXSID80289735
• 1093-87-4

• Inchi： 1S/C21H30O/c1-14(22)17-9-10-18-16-8-7-15-6-4-5-12-20(15,2)19(16)11-13-21(17,18)3/h4,6-7,16-19H,5,8-13H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： YXRFQWKNFFQPAQ-LEKSSAKUSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CC=C4C=CCC[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 298.2298
• Monoisotopic Mass: 298.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids